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Compound of Interest

Compound Name: Usp8-IN-3

Cat. No.: B12399895

Application Notes: Usp8-IN-3 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Usp8-IN-3 is a chemical inhibitor of Ubiquitin-Specific Peptidase 8 (USP8), a deubiquitinating
enzyme (DUB) that plays a critical role in various cellular processes, including signal
transduction, protein trafficking, and degradation.[1] USP8 removes ubiquitin tags from
substrate proteins, thereby rescuing them from proteasomal or lysosomal degradation.[1] A key
substrate of USP8 is the Epidermal Growth Factor Receptor (EGFR). By deubiquitinating
EGFR, USP8 prevents its degradation, leading to sustained signaling through downstream
pathways like MAPK/ERK.[1][2]

In pathological contexts, such as certain cancers and Cushing's disease, USP8 can be
overactive or mutated.[3][4] This hyperactivity leads to the stabilization of oncoproteins and
receptors, promoting cell proliferation and survival.[3][5] Usp8-IN-3 offers a valuable tool for
studying the biological consequences of USP8 inhibition and for assessing its therapeutic
potential. By inhibiting USP8's catalytic activity, Usp8-IN-3 promotes the ubiquitination and
subsequent degradation of its substrates, effectively downregulating their signaling pathways.

[1]

Mechanism of Action
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Usp8-IN-3 functions by binding to the catalytic domain of the USP8 enzyme, which inhibits its
deubiquitinating activity.[1] This leads to an accumulation of ubiquitinated substrates, most
notably EGFR. The increased ubiquitination marks EGFR for degradation, reducing its cell
surface expression and dampening downstream signaling cascades. This mechanism is
particularly relevant in cells where EGFR signaling is a key driver of proliferation or hormone
secretion.[1][2]

Diagram: Usp8-IN-3 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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